2-{[4-(3-pyridinyloxy)-1-piperidinyl]methyl}-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine

• IUPAC Name: 2-[(4-pyridin-3-yloxypiperidin-1-yl)methyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
• InChI: InChI=1S/C18H25N5O/c1-3-18(13-20-6-1)24-17-4-9-22(10-5-17)14-15-11-16-12-19-7-2-8-23(16)21-15/h1,3,6,11,13,17,19H,2,4-5,7-10,12,14H2
• InChI Key: YOLKWLQKRYNZKR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CC(=NN2C1)CN3CCC(CC3)OC4=CN=CC=C4
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[1,5-a][1,4]diazepine ring, a piperidine ring, and a pyridine ring. The presence of these rings suggests that the compound may have interesting chemical properties and potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of nitrogen in the pyrazolo and diazepine rings suggests potential sites for hydrogen bonding, which could affect the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some compounds containing a pyrazolo[1,5-a][1,4]diazepine ring have been studied for their inhibitory effects on certain enzymes.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions would likely depend on the results of initial studies on this compound. If it shows promising biological activity, it could be further optimized and studied as a potential pharmaceutical.